molecular formula C10H11FO2 B8368835 (RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane

(RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane

Cat. No. B8368835
M. Wt: 182.19 g/mol
InChI Key: JCMBRTFWTAPZNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane is a useful research compound. Its molecular formula is C10H11FO2 and its molecular weight is 182.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11FO2

Molecular Weight

182.19 g/mol

IUPAC Name

2-[(3-fluoro-4-methoxyphenyl)methyl]oxirane

InChI

InChI=1S/C10H11FO2/c1-12-10-3-2-7(5-9(10)11)4-8-6-13-8/h2-3,5,8H,4,6H2,1H3

InChI Key

JCMBRTFWTAPZNA-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CC2CO2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Allyl-2-fluoro-1-methoxy benzene (1.2 g, 7.22 mmol) was dissolved in CH2Cl2 (35 ml) and treated successively with buffer pH=7.95 (35 ml, NaH2PO4 --Na2HPO4) and m-chloroperbenzoic acid 70% (2.2 g, 9 mmol). Reaction mixture was stirred at room temperature for 63 hours. The aqueous phase was extracted with CH2Cl2 (4×30 ml), combined organic phases were washed with sat. NaHCO3 (50 ml), dried over Na2SO4 and concentrated. The residue was chromatographed over siliga gel (hexan-ethyl acetate 9:1) to provide (RS)-2-(3-Fluoro-4-methoxy-benzyl)-oxirane (0.49 g, 37%) as a yellow oil MS: m/e=182 (M+).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaH2PO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Na2HPO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.2 g
Type
reactant
Reaction Step Two

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